Cas no 1709852-29-8 (1-Ethenyl-2-fluoro-4-methoxybenzene)

• Product Name: 1-Ethenyl-2-fluoro-4-methoxybenzene
• CAS No: 1709852-29-8
• MF: C₉H₉FO
• MW: 152.165566205978
• MDL: MFCD22413879
• CID: 4779470
• PubChem ID: 119031990
• Update Time: 2025-07-17

1-Ethenyl-2-fluoro-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-ethenyl-2-fluoro-4-methoxybenzene
• FC1=C(C=C)C=CC(=C1)OC
• 1-Ethenyl-2-fluoro-4-methoxybenzene

• MDL： MFCD22413879
• Inchi： 1S/C9H9FO/c1-3-7-4-5-8(11-2)6-9(7)10/h3-6H,1H2,2H3
• InChI Key： BAEWTKVJKIBUGT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C=C)OC

Computed Properties

• Exact Mass: 152.063743068g/mol
• Monoisotopic Mass: 152.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2

Additional information on 1-Ethenyl-2-fluoro-4-methoxybenzene

Professional Introduction to 1-Ethenyl-2-fluoro-4-methoxybenzene (CAS No. 1709852-29-8)

1-Ethenyl-2-fluoro-4-methoxybenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1709852-29-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This aromatic heterocyclic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both ethenyl and fluoro substituents, alongside a methoxy group, imparts distinct electronic and steric characteristics that make it a valuable candidate for further exploration.

The compound's structure consists of a benzene ring modified with an ethenyl group at the 1-position, a fluoro atom at the 2-position, and a methoxy group at the 4-position. This specific arrangement not only influences its chemical reactivity but also its interaction with biological targets. The fluoro substitution, in particular, is well-documented for its ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules.

In recent years, the pharmaceutical industry has seen a surge in the use of fluorinated aromatic compounds due to their favorable pharmacokinetic properties. The introduction of fluorine atoms can lead to improved drug efficacy by enhancing binding interactions with biological receptors. This has been particularly evident in the development of antiviral and anticancer agents, where fluorinated benzenes have shown promise in preclinical studies.

One of the most compelling aspects of 1-Ethenyl-2-fluoro-4-methoxybenzene is its potential as a building block for more complex pharmaceutical molecules. Its versatile structure allows for further functionalization, enabling chemists to design novel compounds with tailored properties. For instance, researchers have explored its use as a precursor in synthesizing kinase inhibitors, which are crucial in targeted cancer therapies.

The Ethenyl group at the 1-position of the benzene ring introduces a reactive site that can be utilized for cross-coupling reactions, such as Suzuki or Heck couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many bioactive molecules. By incorporating 1-Ethenyl-2-fluoro-4-methoxybenzene into synthetic pathways, scientists can access a wide array of derivatives with potential therapeutic benefits.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. A notable example is the development of fluoroquinolones, which are widely used antibiotics that owe their efficacy to the presence of fluorine atoms. Similarly, fluorinated benzenes have been investigated for their role in designing more potent and selective antiviral agents. The unique electronic properties conferred by the fluoro group can enhance binding affinity to viral enzymes, thereby inhibiting replication.

The methoxy group at the 4-position of 1-Ethenyl-2-fluoro-4-methoxybenzene also plays a critical role in determining its pharmacological profile. Methoxy-substituted aromatic compounds often exhibit enhanced solubility and bioavailability, which are essential factors for drug development. Additionally, the methoxy group can participate in hydrogen bonding interactions with biological targets, further optimizing binding affinity.

In conclusion, 1-Ethenyl-2-fluoro-4-methoxybenzene (CAS No. 1709852-29-8) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further exploration in drug discovery and development. As our understanding of fluorinated aromatic chemistry continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.